Cas no 600699-44-3 (1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone)

• Product Name: 1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone
• CAS No: 600699-44-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1114702
• PubChem ID: 16039844
• Update Time: 2025-04-20

1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone
• 1-cyclopropyl-2-methyl-5-acetylimidazole
• Ethanone, 1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)- (9CI)
• DB-312086
• 600699-44-3
• 5-acetyl-1-cyclopropyl-2-methylimidazole
• RPFRSUWDBSVYSI-UHFFFAOYSA-N
• 1-(1-Cyclopropyl-2-methyl-1H-imidazol-5-yl)ethanone
• SCHEMBL1713315

• Inchi： 1S/C9H12N2O/c1-6(12)9-5-10-7(2)11(9)8-3-4-8/h5,8H,3-4H2,1-2H3
• InChI Key： RPFRSUWDBSVYSI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C)N1C1CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų